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Compound of Interest

Compound Name: Pyrene-PEG2-azide

Cat. No.: B1193582

This guide provides critical safety and logistical information for the handling and disposal of
Pyrene-PEG2-azide, tailored for researchers, scientists, and drug development professionals.
The following procedures are designed to ensure the safe and compliant use of this compound
in a laboratory setting.

Hazard Identification and Quantitative Data

Pyrene-PEG2-azide is a chemical compound that combines a pyrene moiety, a polyethylene
glycol (PEG) linker, and an azide group. Each component contributes to the overall hazard
profile of the molecule. The azide group is highly energetic and can be explosive, while pyrene
IS a polycyclic aromatic hydrocarbon (PAH) with potential carcinogenic effects.
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Property Value Reference
Chemical Formula C23H22N403 [1]
Molecular Weight 402.45 g/mol [1]

CAS Number 2135330-58-2 [1]
Appearance Yellow Solid

Storage Temperature

-20°C (powder) or -80°C (in

solvent)

Solubility

Soluble in DMSO, DMF, DCM

GHS Hazard Statements

H302: Harmful if swallowed.
H410: Very toxic to aquatic life

with long lasting effects.

GHS Precautionary

Statements

P264, P270, P273, P301 +
P312, P330, P391, P501

Incompatible Materials

Strong acids/alkalis, strong
oxidizing/reducing agents,
halogenated hydrocarbons,

metals, and acid chlorides.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to minimize exposure to Pyrene-PEG2-azide.

The selection of PPE should be based on a thorough risk assessment of the specific

procedures being performed.
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Recommended for Higher

PPE Category Minimum Requirement . .
Risk Operations

Safety glasses with side Chemical splash goggles and

Eye and Face Protection ) )
shields. a face shield.

) o Silver shield gloves under
) Double-gloving with nitrile o ) )
Hand Protection nitrile gloves for handling high
gloves. )
concentrations.

A chemical-resistant apron

Body Protection Flame-resistant lab coat. )
over a flame-resistant lab coat.

) - ) A NIOSH-approved respirator
, _ Work in a certified chemical , _
Respiratory Protection may be required for certain
fume hood. )
operations.

Experimental Protocols and Handling Procedures

A systematic approach is crucial for the safe handling of Pyrene-PEG2-azide. The following
workflow outlines the key steps from preparation to disposal.
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Workflow for Safe Handling of Pyrene-PEG2-azide

© 2025 BenchChem. All rights reserved. 4/8

Tech Support


https://www.benchchem.com/product/b1193582?utm_src=pdf-body-img
https://www.benchchem.com/product/b1193582?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193582?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

a. Weighing and Dispensing:

e Always conduct these operations within a certified chemical fume hood to minimize
inhalation exposure.

o Use plastic or glass spatulas to handle the solid compound; DO NOT USE METAL
SPATULAS to avoid the formation of shock-sensitive metal azides.

¢ Line the work surface with absorbent paper to contain any spills.

» Close the primary container immediately after dispensing.

b. Performing Reactions:

» Set up all reactions within a chemical fume hood, preferably with a blast shield in place.

e Avoid using glassware with ground glass joints, as friction can lead to detonation of azide
compounds.

» Do not use halogenated solvents (e.g., dichloromethane, chloroform) with azides, as this can

form explosive diazidomethane or triazidomethane.

* Never heat azide-containing solutions unless you have specific protocols and safety
measures in place, as this can lead to explosive decomposition.

c. Decontamination:
» Wipe down the work area with a soap and water solution after completing work.

o Decontaminate all glassware and equipment that came into contact with Pyrene-PEG2-
azide.

Disposal Plan

Proper disposal of Pyrene-PEG2-azide and associated waste is critical to prevent
environmental contamination and ensure regulatory compliance. Under no circumstances
should azide-containing waste be poured down the drain without deactivation, as it can react
with lead or copper in the plumbing to form highly explosive metal azides.
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Disposal Workflow for Pyrene-PEG2-azide Waste

. Solid Waste:

Collect all contaminated solid waste, including gloves, weighing paper, and absorbent
materials, in a designated, sealed, and clearly labeled hazardous waste container.

The container must be clearly labeled "Hazardous Waste: Contains Azides" and list all

chemical constituents.
. Liquid Waste:

Direct Disposal: For concentrated solutions or mixtures with other chemicals, collect the
waste in a designated, sealed, and clearly labeled hazardous waste container.

Chemical Deactivation (for dilute agueous solutions <5% azide): This procedure must be
performed in a properly functioning chemical fume hood.

o Setup: In a three-necked round-bottom flask equipped with a stirrer and a dropping funnel,

place the aqueous azide solution.
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o Reagent Addition: Slowly add a 20% aqueous solution of sodium nitrite, followed by the
dropwise addition of a 20% aqueous solution of sulfuric acid.

o Reaction: The reaction generates nitric oxide, so proper ventilation is critical. Continue
stirring and adding acid until the solution is acidic to litmus paper. Allow the mixture to stir
for at least one hour to ensure complete destruction of the azide.

o Final Disposal: Once the azide is destroyed, the resulting solution can be neutralized with
a dilute sodium hydroxide solution to a pH of 6-9 and then disposed of according to
institutional guidelines.

c. Spill Response:

o Small Spills: Cover the spill with an inert absorbent material (e.g., vermiculite, sand), collect
the material into a non-metal container, and clean the area with a soap and water solution.

o Large Spills: Evacuate the laboratory, notify your supervisor, and contact your institution's
emergency response team.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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